3-(2-phenyl-1H-imidazol-1-yl)propanoic acid

• IUPAC Name: 3-(2-phenylimidazol-1-yl)propanoic acid
• InChI: InChI=1S/C12H12N2O2/c15-11(16)6-8-14-9-7-13-12(14)10-4-2-1-3-5-10/h1-5,7,9H,6,8H2,(H,15,16)
• InChI Key: ROVVEEAFNMULBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=CN2CCC(=O)O
• Molecular Formula: C12H12N2O2
• DSSTOX Substance ID: DTXSID60349386
• Molecular Weight: 216.24 g/mol
• CAS RN: 53660-14-3

Description

“3-(2-phenyl-1H-imidazol-1-yl)propanoic acid”, also known as PI3, is a chemical compound that has recently gained attention due to its potential applications in various fields of research and industry. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Imidazole, the core structure of PI3, was first synthesized by glyoxal and ammonia. A series of imidazole derivatives were prepared by the Mannich base technique using a Cu (II) catalyst. The Cu (phen)Cl 2 catalyst was found to be more effective than other methods.

Molecular Structure Analysis

The molecular formula of PI3 is C12H12N2O2. It is a derivative of imidazole, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Imidazole, the core structure of PI3, shows both acidic and basic properties due to its amphoteric nature. It also shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Physical And Chemical Properties Analysis

Imidazole, the core structure of PI3, is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Therapeutic Potential

Imidazole compounds have a wide range of therapeutic potential. .

Antioxidant Potential

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Antimicrobial Evaluation

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Biological Study and Drug Discovery

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Synthesis of Functional Molecules

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Anti-Inflammatory and Analgesic Activities

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Mechanism of Action

Target of Action

Imidazole derivatives have been known to target a broad range of biological receptors and enzymes . For instance, some imidazole derivatives have been found to inhibit p97, a crucial ATPase involved in various cellular processes .

Mode of Action

Imidazole compounds generally interact with their targets through a variety of mechanisms, including covalent bonding, hydrogen bonding, and electrostatic interactions . For example, certain imidazole derivatives have been found to covalently inhibit p97 by targeting the C522 residue .

Biochemical Pathways

Imidazole derivatives are known to influence a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

The reaction conditions for the synthesis of imidazole derivatives can be mild enough for the inclusion of a variety of functional groups , suggesting that these compounds may exhibit stability under a range of environmental conditions.

Future Directions

Imidazole has become an important synthon in the development of new drugs. Given the broad range of chemical and biological properties of imidazole and its derivatives, there is potential for the development of novel drugs to overcome current public health problems.